Cas no 1185170-04-0 (7-Hydroxy Quetiapine S-Oxide)

• Product name: 7-Hydroxy Quetiapine S-Oxide
• CAS No: 1185170-04-0
• MF: C₂₁H₂₅N₃O₄S
• MW: 415.505903959274
• CID: 1064482
• PubChem ID: 46781892

7-Hydroxy Quetiapine S-Oxide Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy Quetiapine S-Oxide
• 6-[4-[2-(2-hydroxyethoxy)ethyl]piperazin-1-yl]-11-oxobenzo[b][1,4]benzothiazepin-2-ol
• 1185170-04-0
• 7-Hydroxy-11-{4-[2-(2-hydroxyethoxy)ethyl]piperazin-1-yl}-5H-5lambda~4~-dibenzo[b,f][1,4]thiazepin-5-one
• 11-[4-[2-(2-Hydroxyethoxy)ethyl]-1-piperazinyl]dibenzo[b,f][1,4]thiazepin-7-ol S-Oxide
• UNII-HIZ2IDE7O4
• Dibenzo(b,f)(1,4)thiazepin-7-ol, 11-(4-(2-(2-hydroxyethoxy)ethyl)-1-piperazinyl)-, 5-oxide 7-hydroxy quetiapine S-oxide
• DTXSID40675958
• HIZ2IDE7O4

• Inchi： InChI=1S/C21H25N3O4S/c25-12-14-28-13-11-23-7-9-24(10-8-23)21-17-3-1-2-4-19(17)29(27)20-15-16(26)5-6-18(20)22-21/h1-6,15,25-26H,7-14H2
• InChI Key： PUDUSSVBGMRCCM-UHFFFAOYSA-N
• SMILES： C1CN(CCN1CCOCCO)C2=NC3=C(C=C(C=C3)O)S(=O)C4=CC=CC=C42

Computed Properties

• Exact Mass: 415.15700
• Monoisotopic Mass: 415.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 104.81000
• LogP: 1.75420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines Dibenzothiazepines